Cas no 2034245-22-0 (1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-(3-methylphenyl)propan-1-one)

• Product Name: 1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-(3-methylphenyl)propan-1-one
• CAS No: 2034245-22-0
• MF: C₁₉H₂₆N₄O₃S
• MW: 390.499742984772
• CID: 5348293
• Update Time: 2025-07-09

1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-(3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(m-tolyl)propan-1-one
• 3-(3-methylphenyl)-1-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]propan-1-one
• 1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-(3-methylphenyl)propan-1-one

• Inchi： 1S/C19H26N4O3S/c1-16-5-3-6-17(13-16)7-8-19(24)22-9-4-10-23(12-11-22)27(25,26)18-14-20-21(2)15-18/h3,5-6,13-15H,4,7-12H2,1-2H3
• InChI Key： KXSMCYVIEDMBKU-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(CCC2C=CC=C(C)C=2)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 607
• XLogP3: 1.3
• Topological Polar Surface Area: 83.9

Additional information on 1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-(3-methylphenyl)propan-1-one

Comprehensive Analysis of 1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-(3-methylphenyl)propan-1-one (CAS No. 2034245-22-0)

In the rapidly evolving field of pharmaceutical and chemical research, the compound 1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-(3-methylphenyl)propan-1-one (CAS No. 2034245-22-0) has garnered significant attention due to its unique structural properties and potential applications. This molecule, characterized by its 1,4-diazepane core and sulfonylpyrazole moiety, represents a promising candidate for drug discovery and development. Researchers are particularly interested in its kinase inhibition capabilities, a hot topic in oncology and inflammation research.

The sulfonamide group in this compound is a critical functional feature, often associated with enhanced bioavailability and target binding affinity. Recent studies highlight the growing demand for small-molecule inhibitors in treating diseases like cancer and autoimmune disorders, making 2034245-22-0 a subject of intense investigation. Its 3-methylphenyl side chain further contributes to its lipophilicity, a key factor in blood-brain barrier penetration—a frequently searched term in neuropharmacology.

From a synthetic chemistry perspective, the 1-methyl-1H-pyrazol-4-yl fragment offers versatility in structure-activity relationship (SAR) optimization. This aligns with the current trend of fragment-based drug design, a popular search query among medicinal chemists. The compound’s diazepane ring also provides conformational flexibility, which is crucial for interacting with protein targets like G-protein-coupled receptors (GPCRs), a trending topic in precision medicine.

In drug formulation, the propan-1-one terminus of this molecule enhances its stability, addressing the industry’s focus on metabolic resistance—a common challenge discussed in pharmacokinetics forums. Additionally, its methylphenyl group is being explored for selective enzyme modulation, a niche area gaining traction in personalized therapy research. These attributes make CAS No. 2034245-22-0 a compelling case study for hit-to-lead optimization strategies.

Beyond therapeutics, this compound’s sulfonyl linkage has implications for material science, particularly in designing functional polymers. The integration of heterocyclic scaffolds like pyrazole and diazepane is a recurring theme in patents related to advanced coatings and catalysts. Such interdisciplinary applications resonate with searches for multipurpose chemicals in industrial R&D.

Analytical techniques such as LC-MS and NMR spectroscopy are essential for characterizing 2034245-22-0, reflecting the broader demand for high-throughput screening methods. The compound’s chromatographic behavior and mass fragmentation patterns are frequently studied, as evidenced by queries on analytical validation in peer-reviewed databases.

In summary, 1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-(3-methylphenyl)propan-1-one exemplifies the convergence of medicinal chemistry, molecular biology, and material engineering. Its structural complexity and functional diversity position it at the forefront of innovations addressing global health and sustainable technology challenges—topics dominating scientific discourse today.